2,6-Dimethoxyphenol
2,6-Dimethoxyphenol
2,6-dimethoxyphenol is a member of the class of phenols that is phenol substituted by methoxy groups at positions 2 and 6. It has a role as a plant metabolite. It is a member of phenols and a dimethoxybenzene.
Syringol, also known as aldrich or dimethoxyphenol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Syringol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, syringol is primarily located in the cytoplasm. Syringol exists in all eukaryotes, ranging from yeast to humans. Syringol can be converted into 2-(4-hydroxy-3, 5-dimethoxyphenyl)-3-(hydroxymethyl)-2, 3-dihydro-7H-pyrano[2, 3-g][1, 4]benzodioxin-7-one. Syringol has a bacon, balsamic, and medicine taste.
Syringol, also known as aldrich or dimethoxyphenol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Syringol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, syringol is primarily located in the cytoplasm. Syringol exists in all eukaryotes, ranging from yeast to humans. Syringol can be converted into 2-(4-hydroxy-3, 5-dimethoxyphenyl)-3-(hydroxymethyl)-2, 3-dihydro-7H-pyrano[2, 3-g][1, 4]benzodioxin-7-one. Syringol has a bacon, balsamic, and medicine taste.
Brand Name:
Vulcanchem
CAS No.:
91-10-1
VCID:
VC0048157
InChI:
InChI=1S/C8H10O3/c1-10-6-4-3-5-7(11-2)8(6)9/h3-5,9H,1-2H3
SMILES:
COC1=C(C(=CC=C1)OC)O
Molecular Formula:
C8H10O3
Molecular Weight:
154.16 g/mol
2,6-Dimethoxyphenol
CAS No.: 91-10-1
Reference Standards
VCID: VC0048157
Molecular Formula: C8H10O3
Molecular Weight: 154.16 g/mol
| CAS No. | 91-10-1 |
|---|---|
| Product Name | 2,6-Dimethoxyphenol |
| Molecular Formula | C8H10O3 |
| Molecular Weight | 154.16 g/mol |
| IUPAC Name | 2,6-dimethoxyphenol |
| Standard InChI | InChI=1S/C8H10O3/c1-10-6-4-3-5-7(11-2)8(6)9/h3-5,9H,1-2H3 |
| Standard InChIKey | KLIDCXVFHGNTTM-UHFFFAOYSA-N |
| SMILES | COC1=C(C(=CC=C1)OC)O |
| Canonical SMILES | COC1=C(C(=CC=C1)OC)O |
| Boiling Point | 261.0 °C |
| Melting Point | 56.5 °C Mp 55-56 ° 55-56°C |
| Physical Description | Solid White or colourless crystals, woody medicinal rather dry odou |
| Description | 2,6-dimethoxyphenol is a member of the class of phenols that is phenol substituted by methoxy groups at positions 2 and 6. It has a role as a plant metabolite. It is a member of phenols and a dimethoxybenzene. Syringol, also known as aldrich or dimethoxyphenol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Syringol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, syringol is primarily located in the cytoplasm. Syringol exists in all eukaryotes, ranging from yeast to humans. Syringol can be converted into 2-(4-hydroxy-3, 5-dimethoxyphenyl)-3-(hydroxymethyl)-2, 3-dihydro-7H-pyrano[2, 3-g][1, 4]benzodioxin-7-one. Syringol has a bacon, balsamic, and medicine taste. |
| Solubility | 17.2 mg/mL at 13 °C slightly soluble in water; soluble in oils moderately soluble (in ethanol) |
| Synonyms | 1,3-Dimethoxy-2-hydroxybenzene; 2,6-Dimethoxyphenic acid; 2-Hydroxy-1,3-dimethoxybenzene; Pyrogallol 1,3-Dimethyl Ether; Syringol |
| PubChem Compound | 7041 |
| Last Modified | Nov 11 2021 |
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